![molecular formula C13H16OS B286063 6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one](/img/structure/B286063.png)
6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and catalysis. This compound is synthesized through a multi-step process and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. Additionally, it has been shown to inhibit the activity of various kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of tumors. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases due to its ability to protect neurons from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one in lab experiments is its versatility. This compound can be used in various assays to investigate its potential applications in medicinal chemistry, material science, and catalysis. However, one limitation of using this compound is its relatively complex synthesis process, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of 6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one. One direction is to investigate its potential use in the treatment of other diseases, such as autoimmune diseases and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Finally, there is potential for the development of new synthetic methods for the production of this compound, which could make it more accessible for use in various scientific studies.
Synthesis Methods
The synthesis of 6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one involves a multi-step process that includes the reaction of 2-mercaptobenzoic acid with cyclohexanone, followed by cyclization and hydrogenation. This process has been optimized to produce high yields of the compound.
Scientific Research Applications
6,7-dihydrospiro[1-benzothiophene-7,1'-cyclohexane]-4(5H)-one has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to possess anticancer, anti-inflammatory, and anti-tumor properties. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C13H16OS |
---|---|
Molecular Weight |
220.33 g/mol |
IUPAC Name |
spiro[5,6-dihydro-1-benzothiophene-7,1//'-cyclohexane]-4-one |
InChI |
InChI=1S/C13H16OS/c14-11-4-8-13(6-2-1-3-7-13)12-10(11)5-9-15-12/h5,9H,1-4,6-8H2 |
InChI Key |
UQVQIFOCOVQCDC-UHFFFAOYSA-N |
SMILES |
C1CCC2(CC1)CCC(=O)C3=C2SC=C3 |
Canonical SMILES |
C1CCC2(CC1)CCC(=O)C3=C2SC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.